Cas no 87073-77-6 (2-Methylnaphthalene-7-acetic acid)
2-Methylnaphthalene-7-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Methylnaphthalene-7-acetic acid
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- Inchi: 1S/C13H12O2/c1-9-2-4-11-5-3-10(8-13(14)15)7-12(11)6-9/h2-7H,8H2,1H3,(H,14,15)
- InChI Key: UCHHJKQSLPHTCD-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC2C=CC(C)=CC=2C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3
2-Methylnaphthalene-7-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219003760-500mg |
2-Methylnaphthalene-7-acetic acid |
87073-77-6 | 98% | 500mg |
$970.20 | 2023-08-31 | |
| Alichem | A219003760-1g |
2-Methylnaphthalene-7-acetic acid |
87073-77-6 | 98% | 1g |
$1786.10 | 2023-08-31 |
2-Methylnaphthalene-7-acetic acid Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-Methylnaphthalene-7-acetic acid
Comprehensive Guide to 2-Methylnaphthalene-7-acetic acid (CAS No. 87073-77-6): Properties, Applications, and Market Insights
2-Methylnaphthalene-7-acetic acid (CAS No. 87073-77-6) is a specialized organic compound with a unique molecular structure that combines a naphthalene backbone with a methyl group and an acetic acid side chain. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2-Methylnaphthalene-7-acetic acid uses," "CAS 87073-77-6 properties," and "synthesis of 2-Methylnaphthalene-7-acetic acid," highlighting its growing relevance in scientific and industrial communities.
The chemical formula of 2-Methylnaphthalene-7-acetic acid is C13H12O2, and it exhibits a molecular weight of 200.23 g/mol. Its structure features a naphthalene ring substituted with a methyl group at the 2-position and an acetic acid moiety at the 7-position. This arrangement imparts distinct physicochemical properties, including moderate solubility in organic solvents like ethanol and acetone, and limited solubility in water. The compound's melting point typically ranges between 150-155°C, making it suitable for various high-temperature applications.
In the pharmaceutical industry, 2-Methylnaphthalene-7-acetic acid serves as a valuable intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Recent studies have explored its potential as a building block for novel drug candidates targeting inflammation and pain management. The compound's structural features allow for easy modification, enabling medicinal chemists to create derivatives with enhanced bioavailability and reduced side effects.
Agrochemical applications represent another important sector for 2-Methylnaphthalene-7-acetic acid. The compound's derivatives have shown promise as plant growth regulators and pesticide intermediates. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are investigating how this compound can contribute to next-generation crop protection solutions. Searches for "2-Methylnaphthalene-7-acetic acid in agriculture" have seen a notable uptick in recent months.
Material science has also benefited from the unique properties of 2-Methylnaphthalene-7-acetic acid. The compound serves as a precursor for advanced polymers and liquid crystal materials. Its aromatic structure provides thermal stability and electronic properties that are valuable in organic electronics and optoelectronic devices. As the demand for flexible electronics and energy-efficient displays grows, so does interest in this versatile building block.
The synthesis of 2-Methylnaphthalene-7-acetic acid typically involves multi-step organic reactions starting from naphthalene derivatives. Common methods include Friedel-Crafts alkylation followed by oxidation or carboxylation reactions. Recent advancements in green chemistry have led to more sustainable production processes with higher yields and reduced environmental impact. These developments address growing concerns about chemical manufacturing sustainability, a topic frequently searched alongside "CAS 87073-77-6 production."
Market analysis indicates steady growth in demand for 2-Methylnaphthalene-7-acetic acid, particularly in Asia-Pacific regions where pharmaceutical and agrochemical industries are expanding rapidly. Price trends show moderate fluctuations tied to raw material availability and production capacity. Industry reports suggest that the global market for this compound could grow at a CAGR of 4-6% over the next five years, driven by its diverse applications and the development of novel derivatives.
Quality control and analytical methods for 2-Methylnaphthalene-7-acetic acid typically involve HPLC, GC-MS, and NMR techniques. These methods ensure purity standards required for pharmaceutical and specialty chemical applications. Recent advancements in analytical technology have improved detection limits and reduced analysis time, addressing industry needs for faster quality assurance processes.
Storage and handling recommendations for 2-Methylnaphthalene-7-acetic acid include keeping the compound in a cool, dry place away from direct sunlight. While not classified as hazardous under standard conditions, proper laboratory practices should be followed to ensure safety. The compound's stability under various conditions makes it relatively easy to handle compared to more reactive intermediates.
Future research directions for 2-Methylnaphthalene-7-acetic acid include exploring its potential in renewable energy applications, particularly in organic photovoltaics and battery materials. The compound's electronic properties make it an interesting candidate for these emerging technologies. Additionally, biotechnological approaches to its production are being investigated as sustainable alternatives to traditional chemical synthesis methods.
In conclusion, 2-Methylnaphthalene-7-acetic acid (CAS No. 87073-77-6) represents a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique structural features, combined with growing interest in sustainable chemistry and advanced materials, position it as a compound of significant current and future importance. As research continues to uncover new applications and improved synthesis methods, this compound is likely to remain a focus of scientific and industrial attention for years to come.
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